Cas no 657423-53-5 (3-(3-Chloromethyl-1,2,4oxadiazol-5-yl)-benzonitrile)

• Product Name: 3-(3-Chloromethyl-1,2,4oxadiazol-5-yl)-benzonitrile
• CAS No: 657423-53-5
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• MDL: MFCD10691560
• CID: 1700524
• PubChem ID: 10082178
• Update Time: 2025-04-21

3-(3-Chloromethyl-1,2,4oxadiazol-5-yl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]-
• 3-(3-Chloromethyl-[1,2,4]oxadiazol-5-yl)-benzonitrile
• RUTZHBJOSPBPDQ-UHFFFAOYSA-N
• DB-303815
• 657423-53-5
• EN300-54952
• SCHEMBL1544355
• CS-0251506
• AKOS009251898
• DTXSID101202573
• MFCD10691560
• 3-(3-(Chloromethyl)-1,2,4-oxadiazol-5-yl)benzonitrile
• 3-[3-(chloromethyl)-1,2,4-oxadiazol-5-yl]benzonitrile
• 3-(3-Chloromethyl-1,2,4oxadiazol-5-yl)-benzonitrile

• MDL： MFCD10691560
• Inchi： 1S/C10H6ClN3O/c11-5-9-13-10(15-14-9)8-3-1-2-7(4-8)6-12/h1-4H,5H2
• InChI Key： RUTZHBJOSPBPDQ-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C2C=CC=C(C#N)C=2)=N1

Computed Properties

• Exact Mass: 219.02008
• Monoisotopic Mass: 219.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 62.71